2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C14H13N5O2S2/c1-9-16-18-13(23-9)15-11(20)8-22-14-19-17-12(21-14)7-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,15,18,20)
• InChI Key: GVBJVVUWHOJWMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CSC2=NN=C(O2)CC3=CC=CC=C3
• Molecular Formula: C14H13N5O2S2
• DSSTOX Substance ID: DTXSID101120549
• Molecular Weight: 347.4 g/mol
• CAS RN: 892019-24-8

Description

The compound “2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide” is a type of oxadiazole derivative. Oxadiazole derivatives are known for their wide range of biological activities.

Synthesis Analysis

The synthesis of similar compounds involves a series of reactions starting from phenyl acetic acid, which is converted into 5-benzyl-1,3,4-oxadiazole-2-thione. This intermediate oxadiazole is then reacted with chloroacetyl derivatives of phenols and anilines to afford the title oxadiazole derivatives.

Molecular Structure Analysis

The molecular structure of this compound includes an oxadiazole ring attached to a thiadiazole ring via a sulfanyl-acetamide linker. The benzyl group is attached to the oxadiazole ring, and the methyl group is attached to the thiadiazole ring.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the formation of an oxadiazole ring, followed by the reaction of the intermediate with chloroacetyl derivatives.

Scientific Research Applications

Drug Metabolism and Pharmacokinetics

Research into the metabolism and pharmacokinetics of related compounds, such as various acetamides and sulfonamides, highlights the importance of understanding how these substances are processed in the body. For instance, studies have elucidated the metabolic pathways and excretion profiles of drugs like acetazolamide, a sulfonamide with diuretic and anticonvulsant properties. Such investigations are crucial for determining the safety and efficacy of pharmacological agents (Horton, 2014).

Therapeutic Applications

The therapeutic potential of compounds structurally related to 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is another area of interest. For example, the clinical use of benznidazole, an antiparasitic agent, demonstrates how similar compounds can be employed in treating diseases like Chagas disease, underscoring the potential medical applications of these chemicals (Raaflaub, 1980).

Safety and Toxicity Studies

Understanding the safety profile of chemical compounds is essential for their potential application in medicine. Investigations into the toxicity, side effects, and safe dosing ranges of related compounds provide invaluable data for developing new drugs. For instance, the study of acetaminophen metabolism sheds light on the importance of identifying and characterizing metabolites to assess the drug's safety (Mrochek et al., 1974).

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the available data, similar oxadiazole derivatives have been synthesized as alkaline phosphatase inhibitors. They exhibit their activity by binding to the enzyme in a non-competitive manner.